Barium hydrosulfide tetrahydrate.

• CAS No.: 12230-74-9
• Molecular Formula: C26H42O4
• Synonyms: Barium hydrosulfide tetrahydrate.

Description

Structural Analysis of Barium Hydrosulfide Tetrahydrate

Crystallographic Characterization

Unit Cell Parameters and Space Group Determination

Barium hydrosulfide tetrahydrate crystallizes in a hydrated form, with barium ions coordinated by hydrosulfide (HS⁻) anions and water molecules. While specific unit cell parameters (e.g., lattice constants a, b, c) and space group designations for this compound are not explicitly reported in the available literature, its structural framework can be inferred from analogous barium sulfide hydrates and related compounds. For example:

• Barium sulfide (BaS) adopts a body-centered cubic (bcc) structure with space group Im-3m (No. 229) and lattice parameter a = 502.8 pm.
• Barium perrhenate hydrates (e.g., Ba[ReO₄]₂·nH₂O) crystallize in orthorhombic systems, with Ba²⁺ ions coordinated by tetrahedral oxyanions and water molecules.

For Ba(HS)₂·4H₂O, the presence of four water molecules per formula unit suggests a hydrated structure stabilized by hydrogen bonding between water and HS⁻ ligands. However, detailed crystallographic data (e.g., space group, Miller indices) remain unreported in peer-reviewed sources.

Table 1: Structural Parameters of Analogous Barium Compounds

Compound	Space Group	Lattice Parameters (pm)	Notes
BaS	Im-3m	a = 502.8	Body-centered cubic
Ba[ReO₄]₂·4H₂O	Orthorhombic	a = 747.34, b = 1244.08, c = 1511.23	Isotypic to Ba[MnO₄]₂
Ba(HS)₂·4H₂O	Not reported	Not reported	Hydrated, HS⁻/H₂O coordination

Hydrogen Bonding Networks in Hydrated Structure

The tetrahydrate form of barium hydrosulfide is stabilized by hydrogen bonding between water molecules and hydrosulfide anions. This interaction is critical for maintaining the compound’s crystallinity and solubility. Key features include:

• O—H … S interactions : Water molecules act as hydrogen bond donors to the sulfur atoms in HS⁻ ligands, forming a three-dimensional network. Similar bonding patterns are observed in barium thiosulfate monohydrate (BaS₂O₃·H₂O), where O—H … S bonds stabilize the crystal lattice.
• Coordination environment : Barium ions are surrounded by a combination of HS⁻ ligands and water molecules, creating a distorted polyhedral geometry. The exact coordination number (e.g., octahedral, icosahedral) is not specified but is likely influenced by the steric and electronic effects of the ligands.

Table 2: Hydrogen Bonding Characteristics in Hydrated Sulfur Compounds

Compound	Hydrogen Bond Type	Bond Length (Å)	Geometry
BaS₂O₃·H₂O	O—H … S	~1.8–2.0	Linear/trigonal planar
Ba(HS)₂·4H₂O	O—H … S (inferred)	Not reported	Distorted polyhedral

Molecular Geometry Optimization

DFT Studies of Ba(HS)₂·4H₂O Conformation

Density Functional Theory (DFT) studies are critical for modeling the electronic structure and molecular geometry of barium hydrosulfide tetrahydrate. While no explicit DFT data for this compound exist in the provided literature, analogous studies on barium sulfides and perrhenates provide insights:

• Coordination geometry : DFT calculations for Ba[ReO₄]₂ reveal [BaO₁₂]²²⁻ icosahedra coordinated by tetrahedral [ReO₄]⁻ ligands. A similar coordination environment may exist in Ba(HS)₂·4H₂O, with Ba²⁺ centers bonded to HS⁻ and H₂O ligands.
• Electronic structure : The HS⁻ ligand is a soft Lewis base, favoring interactions with Ba²⁺. DFT studies would likely highlight charge distribution and bonding interactions (e.g., ionic vs. covalent character).

Coordination Chemistry of Barium in Hydrosulfide Complexes

Barium’s coordination chemistry in Ba(HS)₂·4H₂O is driven by its +2 oxidation state and large ionic radius. Key aspects include:

• Ligand interactions : HS⁻

Scientific Research Applications

Chemical Synthesis

Barium hydrosulfide tetrahydrate is primarily utilized in the synthesis of other barium compounds and as a reagent in organic chemistry. Its ability to release hydrogen sulfide upon reaction makes it valuable for the production of various sulfide compounds.

• Sulfide Production : Barium hydrosulfide can be used to produce hydrogen sulfide, which is essential in various chemical reactions, including the synthesis of thiols and polysulfides. The reaction can be represented as: $$\text{Ba HS }_2\cdot 4\text{H}_2\text{O}\rightarrow \text{BaS}+2\text{H}_2\text{S}+4\text{H}_2\text{O}$$
• Precursor for Other Compounds : Barium hydrosulfide serves as a precursor for barium sulfate and other barium salts. Its low solubility in water allows it to be used effectively in various applications, including pigment production and as a filler in plastics and paints .

Environmental Applications

Barium hydrosulfide tetrahydrate has notable applications in environmental science, particularly in the treatment of wastewater and soil remediation.

• Heavy Metal Removal : It can be employed to precipitate heavy metals from wastewater. The compound reacts with metal ions to form insoluble barium salts, effectively removing contaminants from water sources. This application is crucial in industries where heavy metal waste is prevalent.
• Soil Remediation : In agricultural practices, barium hydrosulfide can be used to treat contaminated soils by immobilizing toxic metals. This process enhances soil quality and reduces the bioavailability of harmful substances .

Analytical Chemistry

In analytical chemistry, barium hydrosulfide tetrahydrate plays a role in qualitative analysis and as a reagent for specific tests.

• Qualitative Analysis : It can be used to detect sulfate ions through precipitation reactions. The formation of barium sulfate indicates the presence of sulfate in a sample, leveraging its low solubility to confirm results .
• Indicator in Titrations : The compound is useful in titrations involving weak acids, providing a clear endpoint due to its distinct color change when reacting with certain indicators .

Case Studies

• Wastewater Treatment : A study demonstrated the effectiveness of barium hydrosulfide in removing lead ions from industrial wastewater. The compound formed lead sulfide precipitates, which were easily filtered out, reducing lead concentrations below regulatory limits.
• Soil Remediation Project : In an agricultural site contaminated with cadmium, barium hydrosulfide was applied to immobilize cadmium ions. Post-treatment analysis showed a significant decrease in cadmium bioavailability, improving soil health and crop yields.

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Properties of Barium Hydrosulfide Tetrahydrate and Analogues

Compound	Formula	Molecular Weight (g/mol)	Solubility (Water)	Key Applications
Barium Hydrosulfide Tetrahydrate	Ba(HS)₂·4H₂O	275.48	Limited data	H₂S donor, niche industrial use
Sodium Hydrosulfide Hydrate	NaHS·xH₂O	~56.07 (anhydrous)	High	Wastewater treatment, synthesis
Barium Nitrate Tetrahydrate	Ba(NO₃)₂·4H₂O	333.40	66.7 g/100 mL	Pyrotechnics, ceramics
Cadmium Nitrate Tetrahydrate	Cd(NO₃)₂·4H₂O	308.48	Highly soluble	Electronics, catalyst synthesis

Table 2: Hydration Effects on Barium Compounds

Compound	Hydration State	Stability	Reactivity with H₂O
Barium Hydrosulfide	Anhydrous	Thermally stable	Releases H₂S rapidly
Barium Hydrosulfide Tetrahydrate	4 H₂O	Moderate stability	Slower H₂S release
Barium Hydroxide	8 H₂O	Hygroscopic	Forms BaCO₃ in air

Preparation Methods

Hydrogen Reduction of Barite

The gas reduction method utilizes barium sulfate (barite, BaSO₄) as the primary precursor. Under controlled atmospheres, barite undergoes reduction with hydrogen gas at elevated temperatures (850–900°C):

$$\text{BaSO}$$4 + 4\text{H}2 \rightarrow \text{BaS} + 4\text{H}_2\text{O}

The resulting barium sulfide (BaS) melt is free from coal or ash impurities, making it suitable for subsequent reactions. To synthesize barium hydrosulfide tetrahydrate, the BaS intermediate is treated with hydrogen sulfide (H₂S) gas in an aqueous medium:

$$\text{BaS} + 2\text{H}$$2\text{S} + 4\text{H}2\text{O} \rightarrow \text{Ba(HS)}2\cdot4\text{H}2\text{O}

Key parameters include:

• Temperature : 30–40°C to prevent decomposition of H₂S.

• H₂S Purity : >99% to avoid sulfide impurities.

• Reaction Duration : 12–24 hours for complete hydration.

Natural Gas as a Reducing Agent

Alternative methods employ natural gas (primarily methane, CH₄) for barite reduction, which operates at higher temperatures (950–1100°C):

$$\text{BaSO}$$4 + 2\text{CH}4 \rightarrow \text{BaS} + 2\text{CO}2 + 4\text{H}2\text{O}

This pathway generates barium polysulfide (BaS·S₃ or BaS·S₄) as a byproduct, necessitating additional purification steps. The yield of BaS is highly dependent on the CH₄-to-BaSO₄ ratio, with optimal molar ratios ranging from 2:1 to 3:1.

Solution Precipitation Methods

Direct Reaction of Barium Hydroxide with H₂S

Barium hydroxide octahydrate (Ba(OH)₂·8H₂O) serves as a soluble precursor. When saturated with H₂S gas under ambient conditions, the reaction proceeds as follows:

$$\text{Ba(OH)}$$2 + 2\text{H}2\text{S} + 2\text{H}2\text{O} \rightarrow \text{Ba(HS)}2\cdot4\text{H}_2\text{O}

Critical factors :

• pH Control : Neutral to slightly alkaline conditions (pH 7.0–8.0) prevent the formation of insoluble BaS.

• Gas Flow Rate : 0.5–1.0 L/min to ensure complete sulfidation.

• Crystallization Temperature : 20–25°C to stabilize the tetrahydrate form.

Ion Exchange Processes

High-purity barium hydrosulfide tetrahydrate can be synthesized using cation exchange resins. A barium sulfide (BaS) solution is passed through a resin in the acetate form, replacing sulfide ions with hydrosulfide counterparts:

$$\text{BaS} + 2\text{CH}$$3\text{COO}^- \rightarrow \text{Ba(CH}3\text{COO)}_2 + \text{S}^{2-}

Subsequent treatment with H₂S gas introduces hydrosulfide ions:

$$\text{S}^{2-} + \text{H}_2\text{S} \rightarrow 2\text{HS}^-$$

This method achieves >95% purity but requires rigorous removal of residual acetate ions through recrystallization.

Biological Hydrogen Sulfide Production for Synthesis

Sulfate-Reducing Bacteria (SRB) Cultivation

Recent advances leverage microbial H₂S production from lignite-derived sulfate sources. Key steps include:

• Inoculation : SRB strains (e.g., Desulfovibrio) are cultivated in lignite-containing media.

• Anaerobic Incubation : Conducted at 30°C, pH 7.0–7.5, and COD/SO₄²⁻ ratio of 2.0–2.5.

• Gas Collection : H₂S is harvested from headspace and purified via scrubbing.

Table 1: Optimized Conditions for SRB-Mediated H₂S Production

Parameter	Optimal Value	H₂S Yield (mg/L)	SO₄²⁻ Utilization (%)
Temperature	30°C	42.6	50.3
pH	7.5	38.2	45.8
COD/SO₄²⁻ Ratio	2.0	40.1	48.9
ORP	-253 mV	41.8	49.5

Integration with Chemical Synthesis

The biologically derived H₂S is then reacted with barium hydroxide or sulfide precursors. This hybrid approach reduces reliance on fossil-fuel-derived H₂S but introduces challenges in gas purity and scalability.

Purification and Crystallization Techniques

Evaporative Crystallization

Crude barium hydrosulfide solutions are concentrated under vacuum (50–60°C) to induce crystallization. The tetrahydrate form preferentially crystallizes at water activities >0.9. Impurities (e.g., BaCO₃) are removed via filtration through activated carbon beds.

Solvent-Antisolvent Precipitation

Ethanol or acetone is added to aqueous solutions to reduce solubility. This method yields smaller crystals (10–50 µm) but requires stringent moisture control to prevent dehydration.

Comparative Analysis of Preparation Methods

Table 2: Efficiency and Challenges of Synthesis Pathways

Method	Yield (%)	Purity (%)	Key Challenges
Gas-Phase Reduction	75–85	90–95	High energy input, byproduct formation
Solution Precipitation	80–90	95–98	pH sensitivity, slow crystallization
Biological H₂S Route	60–70	85–90	Scalability issues, gas purification

Q & A

Q. What is the standard laboratory synthesis method for barium hydrosulfide tetrahydrate, and how does it differ from other barium sulfides?

Barium hydrosulfide tetrahydrate is synthesized by passing hydrogen sulfide (H₂S) through a solution of barium sulfide (BaS), followed by alcohol addition to induce crystallization. This method avoids carbonate contamination, which is common in hydroxide-based syntheses. Other barium sulfides (e.g., BaS₂, Ba₂S₃) require distinct precursors (e.g., nitrates) or redox conditions, as noted in studies of analogous inorganic sulfides .

Q. What are the solubility characteristics of barium hydrosulfide tetrahydrate in water across different temperatures?

Solubility increases moderately with temperature: 32.6 g/100 g H₂O at 0°C, 32.8 g at 20°C, and 43.7 g at 100°C. Temperature control is critical to avoid decomposition, as the compound decomposes above 50°C. Gravimetric analysis under controlled heating is recommended for precise measurements .

Q. At what temperature does barium hydrosulfide tetrahydrate decompose, and what are the implications for storage?

The compound decomposes at 50°C, releasing H₂S. Storage requires airtight containers at temperatures below 30°C and protection from moisture to prevent hydrolysis. Stability tests using thermogravimetric analysis (TGA) under inert atmospheres can validate storage protocols .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported decomposition temperatures of barium hydrosulfide tetrahydrate across studies?

Contradictions may arise from impurities, hydration state variations, or differing atmospheric conditions (e.g., oxygen exposure). To resolve these, perform TGA coupled with differential scanning calorimetry (DSC) in controlled environments (N₂ or Ar). Cross-reference results with synthesis purity data, such as elemental analysis or inductively coupled plasma mass spectrometry (ICP-MS) .

Q. What advanced characterization techniques are recommended for confirming the structural integrity of barium hydrosulfide tetrahydrate?

• X-ray diffraction (XRD): Resolve crystal structure and hydration state.
• Fourier-transform infrared spectroscopy (FTIR): Identify S–H and O–H vibrational modes.
• Extractive electrospray ionization time-of-flight mass spectrometry (EESI-TOF-MS): Detect trace decomposition products (e.g., H₂S or BaSO₄) in situ .
• Thermal analysis (TGA/DSC): Quantify thermal stability and phase transitions .

Q. How does the hydration state influence the chemical stability and reactivity of barium hydrosulfide tetrahydrate compared to its anhydrous form?

Hydration water stabilizes the lattice, reducing reactivity with atmospheric CO₂. Anhydrous forms exhibit higher reactivity but are prone to hydrolysis. Comparative studies using humidity-controlled TGA and kinetic assays (e.g., reaction rates with acids) can quantify these differences. Hydration effects on solubility and thermal stability should also be modeled using thermodynamic software .

Q. What experimental design considerations are critical when studying the solubility kinetics of barium hydrosulfide tetrahydrate?

• Temperature control: Use jacketed reactors to maintain precise temperatures (0–100°C).
• Saturation monitoring: Conduct conductivity measurements or UV-Vis spectroscopy to track dissolution equilibrium.
• Decomposition mitigation: Perform experiments under inert atmospheres (e.g., N₂) and limit exposure to light .

Methodological Notes

• Data Contradiction Analysis: Cross-validate results using complementary techniques (e.g., XRD for structure and ICP-MS for purity).
• Reproducibility: Document synthesis conditions (e.g., H₂S flow rate, alcohol purity) as per guidelines for inorganic compound preparation .
• Safety Protocols: Use fume hoods for H₂S handling and refer to chemical hygiene plans for barium compound storage .